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For Researchers, Scientists, and Drug Development Professionals

Introduction

Diisopropyl terephthalate (DIPT) is a non-phthalate plasticizer, an ester of terephthalic acid
and isopropanol.[1] It is utilized to enhance the flexibility and durability of polymers.[1] As a
substitute for traditional ortho-phthalate plasticizers, which have raised health concerns,
terephthalates like DIPT are gaining attention in various industries, including the manufacturing
of consumer products. These application notes provide a summary of the available technical
information, experimental protocols, and safety considerations for DIPT to support research
and development activities.

Physicochemical Properties of Diisopropyl
Terephthalate

A compilation of the physical and chemical properties of Diisopropyl terephthalate is
presented in Table 1. This data is essential for formulation development, processing, and
analytical method development.
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Property

Value

Source

Chemical Name

Diisopropyl terephthalate

[1]

dipropan-2-yl benzene-1,4-

Synonyms dicarboxylate s
CAS Number 6422-84-0 [1]
Molecular Formula C14H1804 [1]
Molecular Weight 250.29 g/mol [1]
Appearance Colorless to pale yellow liquid [1]
Density 1.05-1.11 g/mL [1]
Boiling Point 275.3°C at 760 mmHg [2]
Melting Point 54-55 °C [2]
Flash Point 142.6°C [2]
Insoluble in water; soluble in
Solubility organic solvents like methanol

and ethanol.[1]

Applications in Consumer Products

Diisopropyl terephthalate is primarily used as a plasticizer to increase the flexibility and

durability of plastic materials.[1] Its low volatility and high thermal stability make it a candidate

for applications requiring performance at elevated temperatures.[1][2] Potential applications in

consumer products, analogous to other terephthalate plasticizers, could include:

e Polyvinyl Chloride (PVC) articles: To impart flexibility to otherwise rigid PVC.

o Coatings and Adhesives: Where it can act as a solvent.[1]

o Polymer Production: As an intermediate in the synthesis of other polyesters.[1]

Experimental Protocols
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Detailed experimental data on the performance of DIPT as a plasticizer in specific consumer
products is not extensively available in the public domain. However, standard methodologies
for evaluating plasticizer performance can be applied.

Protocol 1: Evaluation of Plasticizer Efficiency in PVC

This protocol is adapted from the standard test method ASTM D2284 for evaluating the
efficiency of plasticizers in flexible PVC.[3]

Objective: To determine the effect of DIPT on the mechanical properties of PVC.
Materials:

e PVC resin

» Diisopropyl terephthalate (DIPT)

o Thermal stabilizer (e.g., a mixed metal stabilizer)
 Lubricant

e Two-roll mill

e Hydraulic press

o Universal Testing Machine (UTM)

e Durometer (Shore A)

Procedure:

e Compounding: Prepare PVC formulations with varying concentrations of DIPT (e.g., 30, 40,
50 parts per hundred of resin, phr). A control formulation without plasticizer and one with a
standard plasticizer (e.g., DOTP) should also be prepared.

» Milling: Blend the components on a two-roll mill at a temperature suitable for PVC
compounding (typically 160-170°C) until a homogeneous sheet is formed.
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e Molding: Press the milled sheets into plaques of a specified thickness using a hydraulic
press at a defined temperature and pressure.

» Conditioning: Condition the molded plaques at standard laboratory conditions (23 + 2°C and
50 £ 5% relative humidity) for at least 24 hours.

e Mechanical Testing:
o Hardness: Measure the Shore A hardness of the conditioned plagues using a durometer.

o Tensile Properties: Cut dumbbell-shaped specimens from the plagues and determine the
tensile strength, elongation at break, and 100% modulus using a UTM according to ASTM
D638.

Data Analysis: Compare the hardness, tensile strength, and elongation at break of the DIPT-
plasticized PVC with the control and the standard plasticizer formulations. A lower hardness
and higher elongation typically indicate greater plasticizer efficiency.

Protocol 2: Determination of Plasticizer Migration

This protocol outlines a general procedure for assessing the migration of DIPT from a polymer
matrix into a simulant, which is crucial for food-contact and medical applications.

Objective: To quantify the amount of DIPT that leaches from a plastic material.
Materials:
o DIPT-plasticized polymer sheets

Food simulants (e.qg., distilled water, 10% ethanol, 50% ethanol, olive oil)

Incubator or oven

Glass migration cells

Analytical balance
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e Gas Chromatograph-Mass Spectrometer (GC-MS) or High-Performance Liquid
Chromatograph (HPLC)

Procedure:

o Sample Preparation: Cut the plasticized polymer sheets into specimens of known surface
area.

» Migration Test: Place the specimens in glass migration cells and add a known volume of the
selected food simulant. The ratio of the surface area to the volume of the simulant should be
standardized (e.g., 6 dm3/L).

 Incubation: Seal the migration cells and incubate them under conditions that simulate the
intended use of the product (e.g., 10 days at 40°C for long-term storage at room
temperature).

o Sample Collection: After the incubation period, remove the polymer specimens and collect
the simulant for analysis.

e Analytical Quantification:

o Extract the DIPT from the simulant using an appropriate solvent (e.g., hexane for agueous
simulants, acetonitrile for oily simulants).

o Analyze the extract using a validated GC-MS or HPLC method to determine the
concentration of DIPT.

Data Analysis: Calculate the specific migration of DIPT in milligrams per kilogram of food
simulant (mg/kg) or milligrams per square decimeter of surface area (mg/dm?2).

Protocol 3: Analytical Determination of Diisopropyl

Terephthalate
A. Gas Chromatography-Mass Spectrometry (GC-MS)

Objective: To identify and quantify DIPT in a sample matrix.
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Instrumentation:

e Gas Chromatograph with a Mass Selective Detector (GC-MSD)

o Capillary column suitable for semi-volatile compounds (e.g., DB-5ms)

GC-MS Conditions (Example):

Injector Temperature: 280°C

e Oven Program: Start at 100°C, hold for 1 min, ramp to 280°C at 15°C/min, hold for 5 min.

e Carrier Gas: Helium at a constant flow rate.

« lonization Mode: Electron Impact (El) at 70 eV.

e MSD Transfer Line Temperature: 280°C

e Scan Range: m/z 40-400

B. High-Performance Liquid Chromatography (HPLC)

Objective: To separate and quantify DIPT in a sample matrix.

Instrumentation:

e HPLC system with a UV detector

e Reversed-phase C18 column

HPLC Conditions (Example):

Mobile Phase: Isocratic or gradient elution with a mixture of acetonitrile and water.

Flow Rate: 1.0 mL/min

Column Temperature: 30°C

Detection Wavelength: 240 nm
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Signaling Pathways and Toxicological
Considerations

The toxicological profile of Diisopropyl terephthalate is not as extensively studied as that of
some ortho-phthalates or even other terephthalates like DOTP. For researchers and drug
development professionals, understanding the potential for interaction with biological pathways
IS critical.

Endocrine Disruption: Some plasticizers, particularly certain ortho-phthalates, are known to be
endocrine-disrupting chemicals (EDCSs) that can interfere with the endocrine system by
interacting with nuclear receptors such as estrogen receptors (ERs) and androgen receptors
(ARs).[4][5] Non-phthalate plasticizers are generally considered to have a more favorable
toxicological profile in this regard. However, recent reviews suggest that some non-phthalate
plasticizers may also exhibit endocrine-disrupting effects mediated by nuclear receptors.[6]
There is a lack of specific data on the interaction of DIPT with these receptors.

Metabolism and Biodegradation: The metabolic fate of DIPT in humans has not been well-
characterized. Generally, terephthalate esters are expected to be hydrolyzed to terephthalic
acid and the corresponding alcohol (isopropanol in this case).[1] The biodegradation of
terephthalate esters in the environment typically involves the initial hydrolysis of the ester
bonds to form terephthalic acid (TPA).[1][7] TPA can then be further metabolized by
microorganisms through protocatechuic acid (PCA) and subsequently enter the tricarboxylic
acid (TCA) cycle.[1][7]

General Toxicity: Safety Data Sheets for Diisopropyl terephthalate indicate that it is not
classified as a hazardous substance.[1] However, as with any chemical, appropriate handling
and safety precautions should be observed in a laboratory setting.

Visualizations
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Workflow for evaluating DIPT as a plasticizer in PVC.
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Proposed biodegradation pathway for terephthalate esters.
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Generalized signaling pathway for nuclear receptor-mediated endocrine disruption.

Disclaimer: The involvement of Diisopropyl terephthalate in this specific pathway has not
been definitively established and is presented here for illustrative purposes of a common
mechanism of action for some plasticizers.

Conclusion

Diisopropyl terephthalate presents a potential alternative to ortho-phthalate plasticizers.
However, there is a notable lack of comprehensive, publicly available data regarding its
performance in specific consumer product applications and its detailed toxicological profile. The
experimental protocols provided here offer a framework for the systematic evaluation of DIPT.
Further research is warranted to fully characterize its efficacy, migration behavior, and potential
biological effects to ensure its safe use in consumer products. For drug development
professionals, it is crucial to consider the potential for leaching of any plasticizer from container
closure systems and to conduct appropriate extractable and leachable studies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Biodegradation of diethyl terephthalate and polyethylene terephthalate by a novel
identified degrader Delftia sp. WL-3 and its proposed metabolic pathway - PubMed
[pubmed.ncbi.nim.nih.gov]

» 2. Biodegradation Potential of Polyethylene Terephthalate by the Two Insect Gut Symbionts
Xanthomonas sp. HY-74 and Bacillus sp. HY-75 [mdpi.com]

» 3. How to Test Plasticizer Efficiency in Flexible PVC (ASTM D2284) [eureka.patsnap.com]
e 4. researchgate.net [researchgate.net]

» 5. Health effects associated with phthalate activity on nuclear receptors - PubMed
[pubmed.ncbi.nim.nih.gov]

¢ 6. Nuclear Receptors-Mediated Endocrine Disrupting Effects of Non-Phthalate Plasticizers: A
Review - PubMed [pubmed.ncbi.nim.nih.gov]

o 7.researchgate.net [researchgate.net]

 To cite this document: BenchChem. [Application Notes and Protocols: Diisopropyl
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a-non-phthalate-plasticizer-in-consumer-products]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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